Ethyl 6-chloro-3-nitroimidazo[1,2-a]pyridine-2-carboxylate

• IUPAC Name: ethyl 6-chloro-3-nitroimidazo[1,2-a]pyridine-2-carboxylate
• InChI: InChI=1S/C10H8ClN3O4/c1-2-18-10(15)8-9(14(16)17)13-5-6(11)3-4-7(13)12-8/h3-5H,2H2,1H3
• InChI Key: KFNXUMFGJGBRGO-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(N2C=C(C=CC2=N1)Cl)[N+](=O)[O-]
• Molecular Formula: C10H8ClN3O4
• Molecular Weight: 269.64 g/mol

Description

Ethyl 6-chloro-3-nitroimidazo[1,2-a]pyridine-2-carboxylate is a chemical compound with the CAS Number: 67625-30-3. Its molecular weight is 269.64.

Synthesis Analysis

The synthesis of imidazo[1,2-a]pyridines has been well studied in the past decade due to its importance as a bioactive scaffold. The synthetic pathways of imidazo[1,2-a]pyridines are assisted through transition metal-catalyzed reactions, multi-component reactions, cyclization, condensation, microwave-assisted reactions, heteroannular, and photocatalytic reactions. A copper-catalyzed coupling reaction was reported to synthesize imidazo[1,2-a]pyridines.

Molecular Structure Analysis

The molecular structure of Ethyl 6-chloro-3-nitroimidazo[1,2-a]pyridine-2-carboxylate is represented by the linear formula C10H8ClN3O4.

Chemical Reactions Analysis

The Suzuki–Miyaura cross-coupling reaction provided the corresponding 2-arylated compounds, and from there, the nitro group was reduced into amine which afforded amides, anilines, and ureas in the 3-position.

Physical And Chemical Properties Analysis

Ethyl 6-chloro-3-nitroimidazo[1,2-a]pyridine-2-carboxylate is a solid substance. More specific physical and chemical properties are not available in the current resources.

Scientific Research Applications

Antituberculosis Activity

• Application : Some imidazo[1,2-a]pyridine derivatives exhibit potent activity against multidrug-resistant TB (MDR-TB) and extensively drug-resistant TB (XDR-TB). .
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Antiparasitic Properties

• Application : Compound 3, a related imidazo[1,2-a]pyridine, was evaluated in vitro against Leishmania donovani and Trypanosoma brucei. .

Synthetic Chemistry and Drug Development

• Application : Researchers synthesize novel compounds based on this scaffold for drug development. .

Safety and Hazards

The safety information for Ethyl 6-chloro-3-nitroimidazo[1,2-a]pyridine-2-carboxylate includes several hazard statements: H302, H312, H332. Precautionary statements include P264, P270, P280, P301 + P312 + P330, P302 + P352 + P312, P363, P402 + P404, P501.

Future Directions

Imidazo[1,2-a]pyridines are an important class of fused nitrogen-bridged heterocyclic compounds due to the broad spectrum of biological activity profiles displayed. Several representatives are clinically used, like the unsubstituted imidazole fragment cardiotonic agent olprinone, the 2-substituted analgesic miroprofen, the anticancer agent zolimidine, the 3-substituted antiosteoporosis drug minodronic acid, the 2,3-disubstituted derivatives with sedative and anxiolytic properties, alpidem, saripidem, and necopidem, and the agent for the treatment of insomnia and brain disorders, zolpidem. Therefore, the development of new synthetic protocols for the construction of an imidazo[1,2-a]pyridine core is a promising area of research.